Cas no 2172246-33-0 (4-chloro-2-propyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine)

• Product Name: 4-chloro-2-propyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine
• CAS No: 2172246-33-0
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 6062690
• PubChem ID: 165795332
• Update Time: 2025-05-21

4-chloro-2-propyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-propyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine
• 4-chloro-2-propyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
• 2172246-33-0
• EN300-1600056

• Inchi： 1S/C11H16ClN3/c1-2-5-9-14-10(12)8-6-3-4-7-13-11(8)15-9/h2-7H2,1H3,(H,13,14,15)
• InChI Key： HZUAZELRZZRRKM-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(CCC)N=1)NCCCC2

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-chloro-2-propyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine

4-Chloro-2-Propyl-Pyrimido[4,5-b]Azepine: A Comprehensive Overview

The compound with CAS No 2172246-33-0, known as 4-chloro-2-propyl-pyrimido[4,5-b]azepine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidobenzazepines, which are known for their unique structural features and potential biological activities. The molecule's structure consists of a pyrimidine ring fused with a benzazepine system, with a chlorine substituent at the 4-position and a propyl group at the 2-position. These structural elements contribute to its intriguing properties and make it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of pyrimido[4,5-b]azepine derivatives in drug discovery efforts. The core structure of this compound serves as a scaffold for various functional groups that can be introduced to modulate its pharmacokinetic and pharmacodynamic properties. For instance, the substitution pattern in this molecule plays a crucial role in determining its solubility, stability, and bioavailability. The presence of the chlorine atom at the 4-position introduces electron-withdrawing effects, which can influence the molecule's reactivity and interaction with biological targets.

The synthesis of 4-chloro-2-propyl-pyrimido[4,5-b]azepine involves a series of well-defined organic reactions that highlight the versatility of heterocyclic chemistry. Researchers have employed various strategies to construct this molecule, including multi-component reactions and stepwise synthesis approaches. These methods not only demonstrate the feasibility of producing this compound on a laboratory scale but also pave the way for its potential large-scale production if it proves to be therapeutically valuable.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For example, studies have indicated that it exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier suggests that it could be a candidate for treating central nervous system disorders. However, further research is needed to fully elucidate its mechanism of action and safety profile.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure and interactions with potential biological targets. These computational approaches have also facilitated the design of analogs with improved potency and selectivity.

In conclusion, CAS No 2172246-33-0, or 4-chloro-2-propyl-pyrimido[4,5-b]azepine, represents an exciting area of research with potential implications for drug development. Its unique structure and promising biological activity make it a valuable addition to the arsenal of compounds being explored for therapeutic applications.